Cas no 2171322-15-7 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid)

• Product Name: 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid
• CAS No: 2171322-15-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5861922
• PubChem ID: 165505782
• Update Time: 2025-07-19

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid
• 2171322-15-7
• EN300-1489914
• 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-9-17(25(30)31)14-27-24(29)23(16(2)3)28-26(32)33-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22-23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17?,23-/m1/s1
• InChI Key： FMANPVIXAOZDOX-IRCUZVAFSA-N
• SMILES： O(C(N[C@@H](C(NCC(C(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid

Introduction to 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid (CAS No. 2171322-15-7)

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid, identified by its CAS number 2171322-15-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pentanoic acid backbone modified with a fluorinated amino acid derivative. The presence of the 9H-fluoren-9-ylmethoxycarbonyl moiety introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid (CAS No. 2171322-15-7) is meticulously designed to optimize biological activity. The chiral center at the (2R) position ensures enantioselectivity, which is crucial for many pharmacological applications where stereochemistry significantly influences efficacy and safety. The fluoren-9-yl group, a well-known pharmacophore in medicinal chemistry, contributes to the compound's stability and bioavailability while enhancing its interaction with biological targets.

In recent years, there has been growing interest in leveraging fluorinated compounds for their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of the fluorine atom in the 9H-fluoren-9-ylmethoxycarbonyl group aligns with this trend, as fluorine substitution often enhances binding affinity and reduces susceptibility to enzymatic degradation. This characteristic makes 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid (CAS No. 2171322-15-7) a promising candidate for drug discovery programs targeting various diseases.

The amide functionality in the compound's structure plays a pivotal role in modulating its interactions with biological receptors and enzymes. The presence of the methylenebis(amide) linkage provides flexibility, allowing for conformational adjustments that can optimize binding interactions. Additionally, the 3-methylbutanamidomethyl side chain contributes to the molecule's solubility and lipophilicity balance, which are critical factors in determining its absorption, distribution, metabolism, and excretion (ADME) properties.

Current research in the field of medicinal chemistry highlights the importance of structurally diverse molecules in overcoming drug resistance and improving therapeutic outcomes. The unique combination of features in 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid (CAS No. 2171322-15-7) positions it as a versatile building block for generating novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression.

The synthesis of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pentanoic acid (CAS No. 2171322-15-7) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include peptide coupling techniques, protecting group chemistry, and stereoselective reactions to establish the desired chiral center at the (2R) position. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore this compound's potential in larger-scale applications.

The pharmacological profile of CAS No. 2171322-15-7 is under active investigation by academic and industrial researchers aiming to develop next-generation therapeutics. Preliminary studies suggest that this compound exhibits inhibitory activity against certain protein kinases, which are overexpressed in various malignancies. The mechanism of action likely involves disruption of signaling pathways critical for tumor growth and survival. Furthermore, its ability to cross cell membranes efficiently suggests potential applications in drug delivery systems designed to target intracellular compartments.

One notable aspect of CAS No. 2171322-15-7 is its potential as a tool compound for biochemical assays and high-throughput screening campaigns. Its well-defined structure allows researchers to systematically modify specific regions while maintaining overall molecular integrity, facilitating structure-function relationship studies. Such investigations are essential for understanding how subtle changes in chemical architecture influence biological activity, guiding the design of more potent and selective drug candidates.

The future prospects for CAS No. 2171322-15-7 are promising, with ongoing research exploring its applications beyond oncology. Investigational studies are assessing its efficacy in models of inflammation and neurodegenerative disorders, where modulation of kinase activity has been implicated as a therapeutic strategy. Collaborative efforts between synthetic chemists and biologists are expected to yield new insights into how this compound interacts with disease-relevant targets.

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